Cas no 115287-37-1 (Methyl-(4-nitrophenylethyl)-(4-nitrophenoxyethyl)amine)

• Product Name: Methyl-(4-nitrophenylethyl)-(4-nitrophenoxyethyl)amine
• CAS No: 115287-37-1
• MF: C₁₇H₁₉N₃O₅
• MW: 345.349864244461
• MDL: MFCD08236712
• CID: 63145
• PubChem ID: 87561238
• Update Time: 2025-11-03

Methyl-(4-nitrophenylethyl)-(4-nitrophenoxyethyl)amine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-2-(4-nitrophenoxy)-N-[2-(4-nitrophenyl)ethyl]ethanamine
• 4-NITROPHENYL-[5-(4-NITROPHENYL)-3-AZA-3-METHYLPENTYL]-ETHER
• N-METHYL-[2-(4-NITROPHENOXY)ETHYL][2-(4-NITROPHENYL)ETHYL]-AMINE
• Methyl-(4-nitrophenylethyl)-(4-nitrophenoxyethyl)amine
• N-methyl-N-(2-(4-nitrophenoxy)ethyl)-2-(
• N-METHYL-4-NITRO-N-[2-(4-NITROPHENOXY)ETHYL]PHENETHYLAMINE
• N-Methyl-4-nitro-N-[2-(4-nitrophenoxy)ethyl]phenylethylamine
• Benzeneethanamine, N-methyl-4-nitro-N-[2-(4-nitrophenoxy)ethyl]-
• N-methyl-N-(2-(4-nitrophenoxy)ethyl)-2-(4-nitrophenyl)ethanamine
• N-Methyl-N-(4-nitrophenethyl)-2-(4-nitrophenoxy)ethanamine
• N-methyl-N-[2-(4-nitrophenoxy)ethyl]-2-(4-nitrophenyl)ethanamine
• Methyl[2-(4-nitrophenoxy)ethyl][2-(4-nitrophenyl)ethyl]aMine
• N-Methyl-N-(2-(4-nitrophenoxy)ethyl)-2-(4-nitrophenyl)ethamine
• Benzeneethanamine,N-methyl-4-nitro-N-[2-(4-nitrop
• N-Methyl-4-nitro-N-[2-(4-nitrophenoxy)ethyl-benzeneethanamine
• BDCVRCLAXLOSLH-UHFFFAOYSA-N
• Pu
• M1999
• J-003277
• FT-0655657
• CHEMBL3590445
• N-Methyl-[2-(4-nitrophenoxy)ethyl] 2-(4-nitrophenyl)ethylamine
• CS-W011888
• F10561
• DS-11275
• 1-(4-Nitrophenoxy)-2-[N-methyl-N-(4-nitrophenethyl)amino]ethane
• MFCD08236712
• BCP10985
• DTXSID00562557
• AC-22453
• N-Methyl-N-[2-(4-nitrophenoxy)ethyl]-4-nitrophenethylamine
• 115287-37-1
• n-methyl-2-(4-nitrophenoxy)-n-(2-(4-nitrophenyl)ethyl)ethanamine
• C17H19N3O5
• N-Methyl-2-(4-nitrophenoxy)-N-[2-(4-nitrophenyl)ethyl]ethan-1-amine
• SCHEMBL3929250
• N-methyl-N-(2-(4-nitrophenoxy)ethyl)-2-(4-nitrophenyl)ethyl)
• AKOS005259935
• A803406
• BDBM50095641

• MDL： MFCD08236712
• Inchi： 1S/C17H19N3O5/c1-18(11-10-14-2-4-15(5-3-14)19(21)22)12-13-25-17-8-6-16(7-9-17)20(23)24/h2-9H,10-13H2,1H3
• InChI Key： BDCVRCLAXLOSLH-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])CCN(C)CCC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 345.13200
• Monoisotopic Mass: 345.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: 3.5

Experimental Properties

• Color/Form: Brown solid
• Density: 1.273
• Melting Point: 70.0 to 74.0 deg-C
• Boiling Point: 513.2°C at 760 mmHg
• Flash Point: 264.1°C
• Refractive Index: 1.6
• PSA: 104.11000
• LogP: 4.10270
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Methyl-(4-nitrophenylethyl)-(4-nitrophenoxyethyl)amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Methyl-(4-nitrophenylethyl)-(4-nitrophenoxyethyl)amine

Comprehensive Overview of Methyl-(4-nitrophenylethyl)-(4-nitrophenoxyethyl)amine (CAS No. 115287-37-1)

Methyl-(4-nitrophenylethyl)-(4-nitrophenoxyethyl)amine (CAS No. 115287-37-1) is a specialized organic compound with a unique molecular structure that has garnered attention in various research fields. This compound, often referred to by its systematic name, features two 4-nitrophenyl groups linked to an amine core, making it a subject of interest in synthetic chemistry and material science. Its distinct properties, such as electron-withdrawing effects from the nitro groups, contribute to its potential applications in advanced materials and pharmaceutical intermediates.

In recent years, the demand for nitrophenyl-containing compounds like Methyl-(4-nitrophenylethyl)-(4-nitrophenoxyethyl)amine has increased due to their role in developing high-performance polymers and photoactive materials. Researchers are exploring its use in organic electronics, where its ability to modulate electron density is critical for designing optoelectronic devices. Additionally, its potential as a building block for drug discovery has sparked discussions in medicinal chemistry forums, aligning with the growing trend of targeted molecular design.

The synthesis of Methyl-(4-nitrophenylethyl)-(4-nitrophenoxyethyl)amine involves multi-step reactions, often starting from 4-nitrophenol or its derivatives. A key challenge in its production is achieving high purity, as impurities can significantly affect its performance in downstream applications. This aligns with the broader industry focus on green chemistry and sustainable synthesis, topics frequently searched by professionals seeking eco-friendly alternatives to traditional methods.

From an analytical perspective, characterizing Methyl-(4-nitrophenylethyl)-(4-nitrophenoxyethyl)amine requires advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are essential for verifying its structural integrity and ensuring compliance with quality control standards—a recurring theme in pharmaceutical and material science discussions. The compound's stability under various conditions is also a hot topic, particularly for researchers investigating its long-term storage and handling protocols.

Beyond its technical attributes, Methyl-(4-nitrophenylethyl)-(4-nitrophenoxyethyl)amine has emerged in discussions about intellectual property and patent landscapes. Companies and academic institutions are actively filing patents for its derivatives, highlighting its commercial potential. This trend reflects the broader interest in specialty chemicals as drivers of innovation in sectors like renewable energy and biotechnology.

In conclusion, Methyl-(4-nitrophenylethyl)-(4-nitrophenoxyethyl)amine (CAS No. 115287-37-1) represents a versatile compound with promising applications across multiple disciplines. Its relevance to cutting-edge research and alignment with industry trends make it a compelling subject for further exploration. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing next-generation technologies.